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Compound of Interest

Compound Name: Taspine

Cat. No.: B030418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Taspine, a naturally occurring alkaloid, has demonstrated significant anti-tumor activity across

a range of cancer cell lines. Its mechanism of action is multifaceted, primarily targeting key

signaling pathways involved in cell proliferation, survival, and angiogenesis. These application

notes provide a comprehensive overview of cell lines sensitive to Taspine and its derivatives,

detailed protocols for evaluating its efficacy, and a summary of its impact on cellular signaling.

Taspine-Sensitive Cell Lines and IC50 Values
Taspine and its synthetic derivatives have shown potent inhibitory effects on the growth of

various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of

the potency of a substance in inhibiting a specific biological or biochemical function, have been

determined for several cell lines.
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Cell Line Cancer Type Compound IC50 Value Citation

SMMC-7721

Human

Hepatocellular

Carcinoma

Taspine 12.03 µM [1]

SMMC-7721

Human

Hepatocellular

Carcinoma

Tas13D (Taspine

derivative)
34.7 µmol/L

LoVo

Human

Colorectal

Carcinoma

12k (Taspine

derivative)
12.01 µmol/l [1]

Caco-2

Human

Colorectal

Carcinoma

12k (Taspine

derivative)
6.73 µmol/l [1]

ZR-75-30
Human Breast

Cancer

HMQ1611

(Taspine

derivative)

29.31 µM (24h),

15.75 µM (48h),

6.13 µmol/L

(72h)

[1]

SK23
Human

Melanoma
Taspine

Effective at 0.1

µg/mL and 0.5

µg/mL

[2]

HT29

Human

Colorectal

Carcinoma

Taspine
Effective at 0.1

µg/mL
[2]

HCT116
Human Colon

Carcinoma
Taspine

Induces

apoptosis

A431

Human

Epidermoid

Carcinoma

Taspine
Inhibits

proliferation

A549

Human Non-

small Cell Lung

Cancer

Taspine
Inhibits

proliferation
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Signaling Pathways Modulated by Taspine
Taspine exerts its anti-cancer effects by modulating several critical signaling pathways. The

primary pathways affected are the Epidermal Growth Factor Receptor (EGFR) signaling

cascade and the apoptotic pathway.

EGFR Signaling Pathway
Taspine has been shown to inhibit the EGFR signaling pathway, which is often hyperactivated

in cancer, leading to uncontrolled cell growth and proliferation. Taspine treatment leads to the

downregulation of key components of this pathway.
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Taspine inhibits the EGFR signaling pathway.

Apoptosis Signaling Pathway
Taspine can induce programmed cell death (apoptosis) in cancer cells through the intrinsic

pathway. This involves the activation of pro-apoptotic proteins and the subsequent cascade of

events leading to cell demise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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